Cas no 39920-56-4 (3-hydroxyheptyl acetate)

• Product Name: 3-hydroxyheptyl acetate
• CAS No: 39920-56-4
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 925048
• PubChem ID: 38364
• Update Time: 2025-04-19

3-hydroxyheptyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-hydroxyheptyl acetate
• 1-Ethylamylester kyseliny octove [Czech]
• 39920-56-4
• DTXSID50960448
• 1-Ethylamylester kyseliny octove
• SCHEMBL3249672
• ACETIC ACID, 3-HYDROXYHEPTYL ESTER
• Acetic acid, 3-heptanol ester

• Inchi： 1S/C9H18O3/c1-3-4-5-9(11)6-7-12-8(2)10/h9,11H,3-7H2,1-2H3
• InChI Key： WFLFWEJJPIIYBD-UHFFFAOYSA-N
• SMILES： OC(CCOC(C)=O)CCCC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.0069 (rough estimate)
• Boiling Point: 245.22°C (rough estimate)
• Refractive Index: 1.4300 (estimate)
• PSA: 46.53